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Compound of Interest

Compound Name: Allyl bromide

Cat. No.: B033337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Allyl bromide (3-bromopropene) is a highly versatile and reactive organohalide compound.[1]

Identified by its CAS number 106-95-6, it is a key building block in organic synthesis,

particularly valued for its ability to introduce the allyl functional group into a wide array of

molecules.[2][3] This technical guide provides a comprehensive overview of allyl bromide,

covering its chemical and physical properties, synthesis, reactivity, applications in research and

industry, and critical safety information.

Physicochemical and Spectroscopic Properties
Allyl bromide is a colorless to light yellow liquid with a strong, pungent, and irritating odor.[1]

[4] It is highly flammable and should be handled with appropriate precautions.[5][6] Key

physicochemical properties are summarized in the table below.

Table 1: Physicochemical Properties of Allyl Bromide
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Property Value Reference(s)

CAS Number 106-95-6 [1]

Molecular Formula C₃H₅Br [1]

Molecular Weight 120.98 g/mol [2][4]

Appearance
Clear, colorless to light yellow

liquid
[1][4]

Odor Intense, acrid, pungent [1][5]

Density 1.398 g/cm³ [1]

Melting Point -119 °C (-182 °F; 154 K) [1]

Boiling Point 71 °C (160 °F; 344 K) [1]

Flash Point -2 °C to -1 °C (28-30 °F) [4][5][6]

Autoignition Temperature 280 °C (536 °F) [5]

Solubility in Water
0.38 g/100 g H₂O; Slightly

soluble
[1][7]

Solubility in Organic Solvents

Miscible with alcohol, ether,

chloroform, carbon

tetrachloride

[7][8]

Vapor Pressure 18.6 kPa (136 mmHg) [1][4]

Refractive Index (n_D) 1.4697 (at 20 °C) [1]

log P (Octanol/Water Partition

Coefficient)
1.79 [1][9]

Synthesis of Allyl Bromide
The primary commercial synthesis of allyl bromide involves the reaction of allyl alcohol with

hydrobromic acid, often in the presence of a strong acid catalyst like sulfuric acid.[1][10] This

reaction proceeds via a nucleophilic substitution mechanism.
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Experimental Protocol: Synthesis from Allyl Alcohol
Materials:

Allyl alcohol

Hydrobromic acid (48%)

Concentrated sulfuric acid

5% Sodium carbonate solution

Anhydrous calcium chloride or sodium sulfate

Reaction flask with a stirrer, dropping funnel, and distillation setup

Procedure:

To a reaction flask, add 250 g of 48% hydrobromic acid.[10]

Slowly add 75 g of concentrated sulfuric acid while stirring.[10]

Add 58 g (1.0 mol) of allyl alcohol to the mixture.[10]

While stirring continuously, add another 75 g of concentrated sulfuric acid dropwise from the

funnel.[10]

Heat the reaction mixture to facilitate the distillation of the allyl bromide as it forms. The

reaction is typically complete within 30 minutes.[10]

Collect the distillate, which is an azeotropic mixture of allyl bromide and water.[11]

Wash the collected distillate with a 5% sodium carbonate solution to neutralize any

remaining acid, followed by a water wash.[10]

Dry the organic layer with a suitable drying agent like anhydrous calcium chloride or sodium

sulfate.[10]
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Perform a final fractional distillation, collecting the fraction boiling at 69-72 °C to obtain pure

allyl bromide.[10] This process can yield up to 93% of the theoretical product.[10]

An alternative method involves the halogen exchange reaction between allyl chloride and

hydrobromic acid.[1][12]

Chemical Reactivity and Mechanisms
Allyl bromide is a potent electrophilic alkylating agent due to the polarized carbon-bromine

bond and the ability of the allyl group to stabilize carbocation intermediates.[1][13] It readily

participates in nucleophilic substitution reactions (both SN1 and SN2 mechanisms), Grignard

reagent formation, and cross-coupling reactions.

Nucleophilic Substitution
Allyl bromide reacts with a wide range of nucleophiles (Nu⁻) to introduce the allyl group

(CH₂=CHCH₂-).[1] These reactions are fundamental in the synthesis of pharmaceuticals,

polymers, and other fine chemicals.[1][13]

General Reaction: CH₂=CHCH₂Br + Nu⁻ → CH₂=CHCH₂Nu + Br⁻

Allylic halides are particularly reactive in nucleophilic substitution reactions because they can

form resonance-stabilized allylic carbocations, facilitating SN1 pathways.[14][15]

Logical Diagram: Reactivity of Allyl Bromide
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General Reactivity of Allyl Bromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b033337?utm_src=pdf-body-img
https://www.benchchem.com/product/b033337?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Allyl bromide - Wikipedia [en.wikipedia.org]

2. ALLYL BROMIDE - Ataman Kimya [atamanchemicals.com]

3. nbinno.com [nbinno.com]

4. Allyl bromide | C3H5Br | CID 7841 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Allyl Bromide or 3-Bromopropene or 3-Bromopropylene Manufacturers, SDS
[mubychem.com]

6. ALLYL BROMIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

7. INTRODUCTION - NTP Genetically Modified Model Report on the Toxicology Studies of
Allyl Bromide (CASRN 106-95-6) in Genetically Modified (FVB Tg.AC Hemizygous) Mice and
Carcinogenicity Studies of Allyl Bromide in Genetically Modified [B6.129-Trp53tm1Brd (N5)
Haploinsufficient] Mice (Dermal and Gavage Studies) - NCBI Bookshelf [ncbi.nlm.nih.gov]

8. ALLY BROMIDE - Ataman Kimya [atamanchemicals.com]

9. lobachemie.com [lobachemie.com]

10. Page loading... [guidechem.com]

11. youtube.com [youtube.com]

12. JP3270571B2 - Method for producing allyl bromide - Google Patents
[patents.google.com]

13. Application of Allyl bromide_Chemicalbook [chemicalbook.com]

14. quora.com [quora.com]

15. 3.2 Reactions of Allyl System – Organic Chemistry II [kpu.pressbooks.pub]

To cite this document: BenchChem. [An In-depth Technical Guide to Allyl Bromide (CAS 106-
95-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033337#allyl-bromide-cas-number-106-95-6-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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